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Compound of Interest

Compound Name: Propoxycyclohexane

Cat. No.: B12942481

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

propoxycyclohexane (C₉H₁₈O, Molecular Weight: 142.24 g/mol ), a saturated ether. The

document details predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, alongside standardized experimental protocols for data acquisition.

This guide is intended to serve as a valuable resource for the identification and characterization

of this compound in a laboratory setting.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for propoxycyclohexane.

This data has been generated using computational prediction tools and is intended to be a

reference for experimental verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data for Propoxycyclohexane
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

3.45 t 2H O-CH₂-CH₂-CH₃

3.25 m 1H O-CH-(CH₂)₅

1.75 - 1.85 m 2H
Cyclohexyl H (axial,

adjacent to O-CH)

1.60 sextet 2H O-CH₂-CH₂-CH₃

1.20 - 1.40 m 8H
Cyclohexyl H

(remaining)

0.92 t 3H O-CH₂-CH₂-CH₃

Predicted in CDCl₃ at 400 MHz.

Table 2: Predicted ¹³C NMR Data for Propoxycyclohexane

Chemical Shift (δ) ppm Carbon Atom

77.5 CH-O

70.0 O-CH₂-CH₂-CH₃

32.0 Cyclohexyl C (adjacent to C-O)

26.0 Cyclohexyl C

24.5 Cyclohexyl C

23.0 O-CH₂-CH₂-CH₃

10.5 O-CH₂-CH₂-CH₃

Predicted in CDCl₃.

Infrared (IR) Spectroscopy
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Ethers are primarily characterized by a strong C-O stretching absorption in the fingerprint

region of the IR spectrum.[1][2][3][4][5] The absence of strong absorptions for O-H (around

3300 cm⁻¹) and C=O (around 1700 cm⁻¹) groups is also indicative of an ether.

Table 3: Predicted IR Absorption Bands for Propoxycyclohexane

Wavenumber (cm⁻¹) Intensity Vibration

2850 - 2960 Strong, Sharp C-H Stretch (Alkyl)

1445 - 1470 Medium C-H Bend (CH₂)

1370 - 1380 Weak C-H Bend (CH₃)

1080 - 1150 Strong, Broad C-O Stretch (Ether)

Mass Spectrometry (MS)
The mass spectrum of an ether is typically characterized by fragmentation via cleavage of the

C-C bond alpha to the oxygen atom.

Table 4: Predicted Mass Spectrometry Data for Propoxycyclohexane

m/z Relative Abundance (%) Proposed Fragment

142 15 [M]⁺ (Molecular Ion)

113 40 [M - C₂H₅]⁺

99 100 (Base Peak) [M - C₃H₇]⁺

83 60 [C₆H₁₁]⁺ (Cyclohexyl cation)

57 85 [C₄H₉]⁺ or [C₃H₅O]⁺

43 70 [C₃H₇]⁺ (Propyl cation)

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample such as propoxycyclohexane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of propoxycyclohexane.

Materials:

Propoxycyclohexane sample

Deuterated chloroform (CDCl₃)

NMR tube and cap

Pipette

Vortex mixer (optional)

NMR spectrometer

Procedure:

Sample Preparation:

For ¹H NMR, dissolve 5-20 mg of propoxycyclohexane in approximately 0.6-0.7 mL of

CDCl₃ in a clean, dry vial.

For ¹³C NMR, a more concentrated solution of 20-50 mg in 0.6-0.7 mL of CDCl₃ is

recommended.

Ensure the sample is fully dissolved. Gentle vortexing can be used to aid dissolution.

Using a pipette, transfer the solution into a clean, dry NMR tube to a height of about 4-5

cm.

Cap the NMR tube securely.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth using a

gauge.
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Place the sample into the NMR magnet.

Lock the spectrometer onto the deuterium signal of the CDCl₃.

Shim the magnetic field to optimize its homogeneity, which will improve the resolution of

the spectra.

Set the appropriate acquisition parameters for either ¹H or ¹³C NMR, including the number

of scans, spectral width, and relaxation delay.

Acquire the spectrum.

Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID) to obtain the

spectrum.

Phase the spectrum to ensure all peaks are in the positive phase.

Calibrate the chemical shift scale using the residual solvent peak (CDCl₃ at 7.26 ppm for

¹H and 77.16 ppm for ¹³C).

Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of protons.

Identify the chemical shifts of the peaks in both ¹H and ¹³C NMR spectra.

Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of liquid propoxycyclohexane.

Materials:

Propoxycyclohexane sample

FTIR spectrometer

Salt plates (e.g., NaCl or KBr) and holder

Pipette
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Acetone and lens paper for cleaning

Procedure:

Sample Preparation (Neat Liquid):

Ensure the salt plates are clean and dry. If necessary, clean them with a small amount of

acetone and wipe with a lint-free tissue.

Place one to two drops of liquid propoxycyclohexane onto the center of one salt plate.

Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film

between the plates.

Data Acquisition:

Place the salt plate assembly into the sample holder of the FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment to subtract any

atmospheric interferences (e.g., CO₂, H₂O).

Acquire the sample spectrum.

Data Processing:

The software will automatically ratio the sample spectrum against the background

spectrum to produce the final infrared spectrum.

Label the significant absorption bands with their corresponding wavenumbers (cm⁻¹).

Mass Spectrometry (MS)
Objective: To obtain the mass spectrum of propoxycyclohexane.

Materials:

Propoxycyclohexane sample

Mass spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI)
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Sample introduction system (e.g., direct injection or via Gas Chromatography - GC)

Volatile solvent (if using GC-MS)

Procedure:

Sample Introduction:

Direct Infusion: Introduce a small amount of the neat liquid sample directly into the ion

source via a heated probe or syringe pump.

GC-MS: Prepare a dilute solution of propoxycyclohexane in a volatile solvent (e.g.,

dichloromethane or hexane). Inject the solution into the gas chromatograph, where the

compound will be separated and then introduced into the mass spectrometer.

Ionization and Analysis:

The sample is vaporized and then ionized in the ion source (for EI, typically with a 70 eV

electron beam).

The resulting ions (molecular ion and fragment ions) are accelerated into the mass

analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion.

Data Processing:

The instrument's software generates a mass spectrum, which is a plot of relative ion

abundance versus m/z.

Identify the molecular ion peak (if present) and the major fragment ions.

Analyze the fragmentation pattern to deduce structural information.

Spectroscopic Analysis Workflow
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The following diagram illustrates a logical workflow for the spectroscopic analysis of a

compound like propoxycyclohexane.

Propoxycyclohexane Sample

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Data Analysis:
Chemical Shifts, Multiplicity,

Integration, Connectivity

Data Analysis:
Functional Group

Identification

Data Analysis:
Molecular Weight,

Fragmentation Pattern

Structure Elucidation
and Verification

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of propoxycyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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